Cas no 113604-08-3 (2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (E)-)

2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (E)- structure
113604-08-3 structure
Product name:2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (E)-
CAS No:113604-08-3
MF:C10H8N2O2
MW:188.182722091675
CID:3627251
PubChem ID:13866057

2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (E)-
    • 2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (2E)-
    • 113604-08-3
    • (2E)-2-Cyano-3-hydroxy-N-phenyl-2-propenamide
    • SCHEMBL8616151
    • DTXSID701254277
    • Inchi: InChI=1S/C10H8N2O2/c11-6-8(7-13)10(14)12-9-4-2-1-3-5-9/h1-5,7,13H,(H,12,14)/b8-7+
    • InChI Key: JDWITBSPTPZVEX-BQYQJAHWSA-N

Computed Properties

  • Exact Mass: 188.058577502Da
  • Monoisotopic Mass: 188.058577502Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.1Ų
  • XLogP3: 2

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